Cas no 7790-44-5 (Antimony triiodide)

• Product Name: Antimony triiodide
• CAS No: 7790-44-5
• MF: I₃Sb
• MW: 502.473419189453
• MDL: MFCD00016322
• CID: 86126
• PubChem ID: 24864991
• Update Time: 2025-05-20

Antimony triiodide Chemical and Physical Properties

Names and Identifiers

• Antimony (III) iodide
• Antimony iodide (SbI3)
• Stibine, triiodo-
• Triiodostibine
• Antimony(III) iodide
• ANTIMONY TRIIODIDE
• Antimony iodide
• Antimon(III) iodid
• Antimony(III) iodide, ultra dry
• I3Sb
• Antimony(III) Triiodide
• triiodostibane
• Triiodostibine #
• SbI3
• Antimony ( cento) iodide
• Antimony(III) iodide, 98%
• KWQLUUQBTAXYCB-UHFFFAOYSA-K
• 8762AF
• DTXSID1064875
• Q2505731
• Antimony(III) iodide (99.9%-Sb)
• AKOS028109786
• ANTIMONY(III)IODIDE
• UNII-52ZE5Y9Y82
• 64013-16-7
• EINECS 232-205-8
• 52ZE5Y9Y82
• Antimony(III)iodide,99.99%
• Antimon(III) iodide
• D97757
• MFCD00016322
• CS-0111154
• 7790-44-5
• HSDB 437
• Antimony triiodide

• MDL： MFCD00016322
• Inchi： 1S/3HI.Sb/h3*1H;/q;;;+3/p-3
• InChI Key： KWQLUUQBTAXYCB-UHFFFAOYSA-K
• SMILES： I[Sb](I)I

Computed Properties

• Exact Mass: 501.61700
• Monoisotopic Mass: 501.617222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Red crystals,Volatilization at high temperature,In waterdecompositionFormation of antimony iodide precipitation.[1]
• Density: 4.92 g/mL at 25 °C(lit.)
• Melting Point: 170 °C (lit.)
• Boiling Point: 401 °C(lit.)
• Flash Point: 420°C
• Solubility: Soluble in benzene, alcohol, acetone, CS2, HCl, KI, SnCl4, C2H7N. Insoluble in CHCl3, and CCl4.Soluble in benzene, alcohol, acetone, carbondisulfide, hydrochloric acid, potassium iodide, tinterachloride, dimethylamine. Slightly soluble in ethanol and acetone. Insoluble in chloroform and carbonterachloride.
• Water Partition Coefficient: Decomposed by water to SbOI.
• PSA: 0.00000
• LogP: 2.65710
• Merck: 14,710
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in ethanol \ hydrochloric acid \ acetone \ carbon disulfide \ potassium iodide solution, insoluble in chloroform \ carbon tetrachloride [7]

Antimony triiodide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302;H332;H317;H411
• Warning Statement： P261;P280;P301;P312;P330
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：2
• Hazard Category Code： 20/22-43-50/53
• Safety Instruction： S61
• FLUKA BRAND F CODES：1-8-10
• Hazardous Material Identification：
• Risk Phrases：R20/22
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Antimony triiodide

Antimony triiodide (CAS No. 7790-44-5): A Comprehensive Overview of Its Properties, Applications, and Recent Research Developments

Antimony triiodide, with the chemical formula SbI₃, is a compound that has garnered significant attention in the field of chemistry and materials science due to its unique properties and versatile applications. This introduction provides a detailed exploration of Antimony triiodide, focusing on its chemical characteristics, industrial uses, and the latest research findings that highlight its potential in various scientific domains.

The compound Antimony triiodide (CAS No. 7790-44-5) is a crystalline solid that appears as a dark brown or black powder. It is known for its high thermal stability and electrical conductivity, making it a valuable material in the development of electronic devices and sensors. The molecular structure of SbI₃ consists of antimony atoms bonded to three iodine atoms, forming a trigonal pyramidal geometry. This arrangement contributes to its distinct physical and chemical properties, which make it suitable for a wide range of applications.

In terms of chemical reactivity, Antimony triiodide exhibits interesting behavior when exposed to different environmental conditions. It can undergo phase transitions under varying temperatures, which has implications for its use in thermal management systems. Additionally, its ability to form complexes with other metals and organic compounds makes it a useful intermediate in synthetic chemistry. These characteristics have led researchers to explore its potential in catalysis and material science.

The industrial applications of Antimony triiodide are diverse and span across multiple sectors. One of the most notable uses is in the production of infrared optical materials. Due to its high refractive index and low absorption in the infrared region, SbI₃ is utilized in lenses and filters for infrared cameras and telescopes. This property makes it indispensable in fields such as astronomy, military surveillance, and environmental monitoring.

Another significant application of Antimony triiodide is in the realm of electronics. Its electrical conductivity properties have been leveraged in the development of novel electronic components such as transistors and diodes. Researchers have also been exploring its use in flexible electronics and organic semiconductors, where its unique properties can enhance performance and efficiency.

In recent years, there has been growing interest in the potential of Antimony triiodide as a material for energy storage devices. Studies have shown that it can act as an effective electrode material in supercapacitors and batteries due to its high surface area and ability to undergo reversible redox reactions. This research is particularly promising for the development of sustainable energy solutions that can address global energy challenges.

The pharmaceutical industry has also begun to investigate the therapeutic potential of SbI₃. While traditionally known for its use in antimonial drugs for treating leishmaniasis, recent studies suggest that it may have broader applications in drug development. Its ability to interact with biological molecules has prompted researchers to explore its role in targeted drug delivery systems and as a component in combination therapies.

The environmental impact of using Antimony triiodide is another critical consideration. While it does not pose significant environmental hazards compared to some other chemicals, proper handling and disposal are essential to minimize any potential risks. Researchers are actively working on developing sustainable methods for synthesizing and processing this compound to ensure that its benefits can be harnessed without compromising environmental safety.

In conclusion, Antimony triiodide (CAS No. 7790-44-5) is a multifaceted compound with a wide range of applications across various scientific fields. Its unique properties make it invaluable in industries ranging from electronics to pharmaceuticals, while ongoing research continues to uncover new possibilities for its use. As scientific understanding advances, it is likely that the applications of SbI₃ will expand even further, driving innovation and progress in multiple domains.